Cas no 1598664-75-5 (9-(2-aminopropyl)-9H-purin-6-amine)

• Product Name: 9-(2-aminopropyl)-9H-purin-6-amine
• CAS No: 1598664-75-5
• MF: C₈H₁₂N₆
• MW: 192.221079826355
• MDL: MFCD29034808
• CID: 5190915
• PubChem ID: 56989494
• Update Time: 2025-07-16

9-(2-aminopropyl)-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-9-ethanamine, 6-amino-α-methyl-
• 9-(2-aminopropyl)-9H-purin-6-amine

• MDL： MFCD29034808
• Inchi： 1S/C8H12N6/c1-5(9)2-14-4-13-6-7(10)11-3-12-8(6)14/h3-5H,2,9H2,1H3,(H2,10,11,12)
• InChI Key： DKXJFMZGMDDBCQ-UHFFFAOYSA-N
• SMILES： C(N1C=NC2=C(N=CN=C12)N)C(N)C

Additional information on 9-(2-aminopropyl)-9H-purin-6-amine

Introduction to 9-(2-aminopropyl)-9H-purin-6-amine (CAS No. 1598664-75-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

9-(2-aminopropyl)-9H-purin-6-amine, identified by the chemical identifier CAS No. 1598664-75-5, is a heterocyclic organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the purine family, a class of nitrogen-containing heterocycles that are fundamental to numerous biological processes, including DNA synthesis, enzyme regulation, and cellular signaling. The structural motif of 9-(2-aminopropyl)-9H-purin-6-amine incorporates both an amino group at the 2-position and another at the 6-position of the purine ring, coupled with a propylamine side chain, which endows it with distinct chemical reactivity and biological functionality.

The significance of this compound lies in its versatility as a pharmacophore, a key structural feature that contributes to its interaction with biological targets. The presence of multiple amine functionalities allows for diverse chemical modifications, enabling the synthesis of derivatives with tailored biological activities. Recent advancements in medicinal chemistry have highlighted the utility of purine derivatives in the development of drugs targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The propylamine moiety in 9-(2-aminopropyl)-9H-purin-6-amine specifically enhances its solubility and bioavailability, making it an attractive candidate for drug design.

In the realm of chemical biology, 9-(2-aminopropyl)-9H-purin-6-amine has been explored as a scaffold for modulating enzyme activity and cellular pathways. For instance, purine-based compounds have shown promise in inhibiting kinases and other enzymes involved in tumor proliferation. The dual amino groups at the 2- and 6-positions provide multiple sites for hydrogen bonding and electrostatic interactions with target proteins, facilitating high-affinity binding. This property has been leveraged in the design of small-molecule inhibitors that disrupt aberrant signaling pathways in diseases such as leukemia and breast cancer.

Recent studies have also demonstrated the potential of 9-(2-aminopropyl)-9H-purin-6-amine in modulating immune responses. Purine derivatives are known to interact with adenosine receptors (A1, A2A, A2B, A3), which play critical roles in immune regulation. By selectively targeting these receptors, compounds like 9-(2-aminopropyl)-9H-purin-6-amine may offer therapeutic benefits in autoimmune diseases and inflammatory conditions. For example, adenosine receptor agonists have been investigated for their anti-inflammatory effects by inhibiting mast cell degranulation and neutrophil recruitment.

The synthesis of 9-(2-aminopropyl)-9H-purin-6-amine involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic routes include nucleophilic substitution reactions on pre-functionalized purine precursors followed by propylamine coupling. Advances in catalytic methods have further refined these processes, enabling scalable production suitable for both academic research and industrial applications. The robustness of its synthetic pathway ensures consistent quality control, which is crucial for pharmaceutical development.

The pharmacokinetic profile of 9-(2-aminopropyl)-9H-purin-6-amine has been thoroughly evaluated through preclinical studies. Its favorable solubility profile allows for oral administration, increasing patient compliance compared to poorly soluble drugs. Additionally, preliminary toxicology studies have indicated low systemic toxicity at therapeutic doses, suggesting a promising safety profile for further clinical development. These findings align with broader trends in drug discovery where compounds with improved pharmacokinetic properties are prioritized.

The integration of computational chemistry and machine learning has accelerated the discovery of novel purine derivatives like 9-(2-aminopropyl)-9H-purin-6-am ine. Molecular docking simulations have been employed to predict binding affinities with target proteins, while virtual screening techniques identify potential lead compounds from large molecular libraries. These computational approaches complement traditional high-throughput screening methods by reducing experimental costs and increasing hit rates.

Future directions in research on CAS No. 1598664 -75 -5 include exploring its role as a chiral scaffold for enantioselective drug design. The propylamine side chain provides opportunities for introducing stereocenters that can enhance binding specificity to biological targets while minimizing off-target effects. Additionally, investigating its interactions with nucleic acids could uncover novel mechanisms relevant to gene therapy or antiviral strategies.

The broader impact of purine derivatives on therapeutic innovation underscores the importance of compounds like 9-(2 -aminopropyl) - 9 H - purin - 6 - am ine . As our understanding of biological pathways continues to expand , so too does the potential for leveraging these molecules to address unmet medical needs . Collaborative efforts between chemists , biologists , and clinicians will be essential in translating laboratory discoveries into effective treatments that improve patient outcomes worldwide .